![molecular formula C12H11ClN2OS B7592044 3-[(3-Chlorophenyl)methylsulfanyl]-1-methylpyrazin-2-one](/img/structure/B7592044.png)
3-[(3-Chlorophenyl)methylsulfanyl]-1-methylpyrazin-2-one
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Overview
Description
3-[(3-Chlorophenyl)methylsulfanyl]-1-methylpyrazin-2-one, also known as CP-154,526, is a small molecule compound that has been extensively studied for its potential therapeutic applications. This compound is a selective antagonist of the corticotropin-releasing factor 1 (CRF1) receptor, which is involved in the regulation of stress responses and anxiety-related behaviors. CP-154,526 has been shown to have anxiolytic and antidepressant effects in preclinical studies, making it a promising candidate for the development of new drugs for the treatment of anxiety and mood disorders.
Mechanism of Action
3-[(3-Chlorophenyl)methylsulfanyl]-1-methylpyrazin-2-one is a selective antagonist of the CRF1 receptor, which is involved in the regulation of stress responses and anxiety-related behaviors. By blocking the activity of this receptor, this compound reduces the release of corticotropin-releasing hormone (CRH) and other stress-related neuropeptides, leading to a decrease in anxiety and stress responses. This compound has also been shown to modulate the activity of other neurotransmitter systems, such as the serotonin and dopamine systems, which may contribute to its anxiolytic and antidepressant effects.
Biochemical and physiological effects:
This compound has been shown to have several biochemical and physiological effects in preclinical studies. In animal models, this compound has been shown to decrease the release of stress-related neuropeptides, such as CRH and arginine vasopressin (AVP), in the hypothalamus and amygdala. This compound has also been shown to decrease the activity of the hypothalamic-pituitary-adrenal (HPA) axis, which is involved in the regulation of stress responses. In addition, this compound has been shown to modulate the activity of several neurotransmitter systems, such as the serotonin and dopamine systems, which may contribute to its anxiolytic and antidepressant effects.
Advantages and Limitations for Lab Experiments
3-[(3-Chlorophenyl)methylsulfanyl]-1-methylpyrazin-2-one has several advantages for use in laboratory experiments. This compound is highly selective for the CRF1 receptor, which allows for the specific targeting of this receptor in preclinical models. This compound has also been shown to have good pharmacokinetic properties, such as good oral bioavailability and a long half-life, which makes it a suitable candidate for in vivo studies. However, there are also some limitations to the use of this compound in laboratory experiments. This compound has low solubility in aqueous solutions, which can make it difficult to administer in certain experimental paradigms. In addition, the anxiolytic and antidepressant effects of this compound may be influenced by factors such as stress and environmental conditions, which can complicate the interpretation of experimental results.
Future Directions
There are several future directions for research on 3-[(3-Chlorophenyl)methylsulfanyl]-1-methylpyrazin-2-one and its potential therapeutic applications. One area of research is the development of new drugs based on the structure of this compound that have improved pharmacokinetic properties and efficacy. Another area of research is the investigation of the effects of this compound on other neurotransmitter systems, such as the glutamate system, which may be involved in the regulation of anxiety and depression. Finally, further research is needed to determine the safety and efficacy of this compound in clinical trials, and to explore its potential use in combination with other drugs for the treatment of anxiety and mood disorders.
Synthesis Methods
The synthesis of 3-[(3-Chlorophenyl)methylsulfanyl]-1-methylpyrazin-2-one involves several steps, including the reaction of 3-chlorobenzyl chloride with sodium sulfide to form 3-chlorobenzyl sulfide, which is then reacted with 1-methylpyrazin-2-one in the presence of a base to yield this compound. The synthesis of this compound has been described in several research articles and patents, and it has been optimized for large-scale production.
Scientific Research Applications
3-[(3-Chlorophenyl)methylsulfanyl]-1-methylpyrazin-2-one has been extensively studied for its potential therapeutic applications in various preclinical models of anxiety and depression. In animal studies, this compound has been shown to reduce anxiety-related behaviors, such as increased heart rate and grooming, and to increase exploratory behavior in novel environments. This compound has also been shown to have antidepressant effects in preclinical models of depression, such as the forced swim test and the tail suspension test.
properties
IUPAC Name |
3-[(3-chlorophenyl)methylsulfanyl]-1-methylpyrazin-2-one |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H11ClN2OS/c1-15-6-5-14-11(12(15)16)17-8-9-3-2-4-10(13)7-9/h2-7H,8H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SAEIVRVXIZDIRO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=CN=C(C1=O)SCC2=CC(=CC=C2)Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H11ClN2OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
266.75 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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